Cas no 104217-08-5 (Butanoic acid, 2-methyl-2-(phenylsulfonyl)-)

Butanoic acid, 2-methyl-2-(phenylsulfonyl)- structure
104217-08-5 structure
Product Name:Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
CAS No:104217-08-5
MF:C11H14O4S
MW:242.291462421417
CID:1141753
Update Time:2024-07-27

Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
    • Inchi: 1S/C11H14O4S/c1-3-11(2,10(12)13)16(14,15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,12,13)
    • InChI Key: LZLCGCNYQCDFGQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)(S(C1=CC=CC=C1)(=O)=O)CC

Computed Properties

  • Exact Mass: 242.06132

Experimental Properties

  • Density: 1.262±0.06 g/cm3(Predicted)
  • Melting Point: 86-89 °C
  • Boiling Point: 444.7±37.0 °C(Predicted)
  • PSA: 71.44
  • pka: 2.62±0.10(Predicted)
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